8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C20H17N7O3
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C20H17N7O3/c1-10-3-5-11(6-4-10)16-15-17(19(29)23-22-16)21-20-24-25-26-27(20)18(15)12-7-8-13(28)14(9-12)30-2/h3-9,18,28H,1-2H3,(H,23,29)(H,21,24,26)
• InChI Key: KKNCZPWVLKRPQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC(=C(C=C5)O)OC

Description

The compound 8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a polycyclic heterocyclic system featuring a tricyclic core with seven nitrogen atoms (heptazatricyclo) and aromatic substituents. The ketone group at position 13 further modulates reactivity.

Biological Activity

The compound 8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule with potential biological activities that are of significant interest in pharmaceutical research. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to a class of polycyclic compounds characterized by multiple aromatic rings and functional groups that may contribute to its biological effects. The presence of hydroxyl and methoxy groups suggests potential antioxidant properties.

Antioxidant Activity

Research indicates that compounds with similar structures often exhibit antioxidant properties due to their ability to scavenge free radicals and inhibit oxidative stress. This activity is crucial in preventing cellular damage associated with various diseases, including neurodegenerative disorders.

Neuroprotective Effects

A study on a related compound, 7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-4E-hepten-3-one (AO-2), demonstrated neuroprotective effects against amyloid-beta (Aβ) induced cytotoxicity in neuronal cells. AO-2 was shown to restore cell viability and inhibit apoptosis through the PI3K-Akt-mTOR signaling pathway . Given the structural similarities between AO-2 and the compound , similar neuroprotective mechanisms may be anticipated.

PI3K-Akt-mTOR Pathway

The neuroprotective effects observed in related compounds often involve modulation of the PI3K-Akt-mTOR pathway. This pathway plays a critical role in cell survival and growth, suggesting that the compound may exert protective effects against neurodegeneration through similar mechanisms.

Reactive Oxygen Species (ROS) Scavenging

The presence of hydroxyl groups in the structure may enhance the compound's ability to neutralize reactive oxygen species (ROS), thereby reducing oxidative stress in neuronal cells . This mechanism is vital for maintaining cellular integrity and function.

Case Studies and Research Findings

Study	Findings
Study on AO-2	AO-2 reduced Aβ-induced cytotoxicity in PC12 cells by restoring cell viability and inhibiting caspase-3 activation .
Neuroprotection	Similar compounds have shown significant protective effects against oxidative stress and apoptosis in neuronal models .

Comparison with Similar Compounds

Key Observations :

• Substituents like 4-hydroxy-3-methoxyphenyl (guaiacyl) contrast with electron-withdrawing groups (e.g., CF₃ in ), suggesting differences in solubility and reactivity.
• The ketone at position 13 is shared with compounds in , which may undergo nucleophilic addition or participate in redox reactions .

Physical and Spectroscopic Properties

Table 2: Comparative Physical and Spectroscopic Data

Compound (Source)	Melting Point (°C)	IR (KBr, cm⁻¹)	¹H-NMR (δ, ppm)	Elemental Analysis (C/H/N)
Target Compound	Not Reported	Hypothetical: ~3400 (OH), 1650 (C=O)	Hypothetical: 6.8–7.5 (aromatic)	Predicted: C ~60%, H ~4%, N ~20%
Compound (11f)	207–209	1720 (C=O), 1600 (C=N)	7.25–7.75 (aromatic), 3.85 (OCH₃)	C: 60.67%, H: 3.91%, N: 17.11%
Compound	Not Reported	1680 (C=O), 1540 (C=N)	8.10 (Br-C₆H₄), 2.50 (CH₃)	Not Provided
Compound	Not Reported	Not Provided	7.30–7.60 (aromatic), 3.80 (OCH₃)	Not Provided

Analysis :

• The target compound’s predicted IR spectrum would show a broad O–H stretch (~3400 cm⁻¹) and ketone C=O (~1650 cm⁻¹), similar to ’s carbonyl signals .
• Elemental analysis suggests higher nitrogen content (~20%) compared to ’s 17.11%, reflecting the heptazatricyclo core .

Reactivity :

• The guaiacyl group’s phenolic OH may undergo alkylation or acylation, while the ketone could participate in Schiff base formation or reduction to alcohol .
• Electron-rich 4-methylphenyl substituents (vs. electron-deficient CF₃ in ) may enhance electrophilic aromatic substitution reactivity .